Cas no 2171625-92-4 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid
• CAS No: 2171625-92-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6508247
• PubChem ID: 165586139
• Update Time: 2025-11-03

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}oxolane-2-carboxylic acid
• 2171625-92-4
• EN300-1540408

• Inchi： 1S/C26H30N2O6/c1-2-16(13-23(29)28-22-11-12-33-24(22)25(30)31)14-27-26(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,24H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SSBCDBGIUUHZNF-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171625-92-4, named 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and an oxolane (tetrahydrofuran) ring. The presence of these functional groups makes it a versatile molecule with applications in fields such as drug delivery, polymer chemistry, and materials science.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amide functionality, making it an ideal candidate for precision chemistry applications.

The oxolane ring in this compound introduces additional complexity and functionality. Oxolanes are known for their ability to form cyclic structures, which can enhance the stability and bioavailability of molecules. This feature makes the compound particularly interesting for researchers exploring biocompatible materials and drug delivery systems. Recent advancements in polymer chemistry have demonstrated how such cyclic structures can be integrated into polymeric networks to create stimuli-responsive materials.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have been exploring the use of such molecules in creating self-healing polymers and smart materials that can respond to environmental changes. The combination of the Fmoc group and the oxolane ring provides a unique platform for designing materials with tailored mechanical and chemical properties.

In addition to its material science applications, this compound has shown potential in the field of biomedical engineering. The pentanamide moiety contributes to the molecule's ability to interact with biological systems, making it a candidate for drug delivery applications. Recent studies have focused on using such molecules as carriers for therapeutic agents, leveraging their ability to encapsulate drugs and release them in a controlled manner.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic chemistry have enabled more efficient syntheses of such complex molecules, reducing production costs and improving scalability.

From an environmental perspective, the development of sustainable synthesis routes for this compound is a critical area of research. Scientists are exploring green chemistry approaches, such as using biodegradable solvents and minimizing waste generation. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, the compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxolane-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combining Fmoc, pentanamide, and oxolane functionalities, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.